Cas no 1780682-20-3 (N-(4-chloro-3-methoxyphenyl)methyl-N-methylhydroxylamine)

• Product Name: N-(4-chloro-3-methoxyphenyl)methyl-N-methylhydroxylamine
• CAS No: 1780682-20-3
• MF: C₉H₁₂ClNO₂
• MW: 201.650081634521
• CID: 6039805
• PubChem ID: 84776517
• Update Time: 2025-06-11

N-(4-chloro-3-methoxyphenyl)methyl-N-methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-(4-chloro-3-methoxyphenyl)methyl-N-methylhydroxylamine
• EN300-1975135
• 1780682-20-3
• N-[(4-chloro-3-methoxyphenyl)methyl]-N-methylhydroxylamine

• Inchi： 1S/C9H12ClNO2/c1-11(12)6-7-3-4-8(10)9(5-7)13-2/h3-5,12H,6H2,1-2H3
• InChI Key： OYBPNVMXISOMGU-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1OC)CN(C)O

Computed Properties

• Exact Mass: 201.0556563g/mol
• Monoisotopic Mass: 201.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 32.7Ų

Additional information on N-(4-chloro-3-methoxyphenyl)methyl-N-methylhydroxylamine

Comprehensive Overview of N-(4-chloro-3-methoxyphenyl)methyl-N-methylhydroxylamine (CAS No. 1780682-20-3)

N-(4-chloro-3-methoxyphenyl)methyl-N-methylhydroxylamine (CAS No. 1780682-20-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the class of hydroxylamine derivatives, which are widely explored for their potential applications in drug discovery and material science. The presence of both chloro and methoxy functional groups in its structure enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for N-(4-chloro-3-methoxyphenyl)methyl-N-methylhydroxylamine has surged, particularly in the development of novel small-molecule inhibitors and biologically active compounds. Researchers are increasingly focusing on its potential role in modulating enzymatic activity, which aligns with the growing interest in targeted therapies and precision medicine. The compound's CAS No. 1780682-20-3 serves as a critical identifier in regulatory and commercial databases, ensuring accurate tracking and compliance in global supply chains.

One of the key trends driving interest in this compound is its applicability in green chemistry initiatives. With sustainability becoming a priority across industries, N-(4-chloro-3-methoxyphenyl)methyl-N-methylhydroxylamine is being evaluated for its compatibility with eco-friendly synthesis methods. This aligns with broader searches for sustainable chemical intermediates and low-toxicity alternatives in industrial processes. Additionally, its potential use in crop protection formulations has sparked discussions in agricultural forums, particularly among stakeholders seeking next-generation agrochemicals.

The compound's mechanism of action and structure-activity relationship (SAR) are frequently explored topics in academic literature. Its methylhydroxylamine moiety is of particular interest due to its ability to form stable complexes with metal ions, opening doors for applications in catalysis and coordination chemistry. These properties are often searched in conjunction with terms like chelation therapy and metal-organic frameworks (MOFs), reflecting interdisciplinary curiosity.

From a commercial perspective, CAS No. 1780682-20-3 is listed in catalogs of leading fine chemical suppliers, often accompanied by technical data sheets highlighting its purity standards and handling protocols. The compound's stability under varying pH conditions makes it a reliable choice for high-throughput screening assays, a feature highly valued in drug discovery pipelines. This has led to increased visibility in search queries related to HTS-compatible compounds and pharmaceutical intermediates.

In analytical chemistry, advanced techniques such as LC-MS and NMR spectroscopy are routinely employed to characterize N-(4-chloro-3-methoxyphenyl)methyl-N-methylhydroxylamine. These methods are crucial for verifying its identity and assessing potential impurities—a topic frequently searched alongside quality control in chemical synthesis. The compound's distinct spectral signatures are documented in specialized databases, aiding researchers in structural elucidation workflows.

Looking ahead, the versatility of N-(4-chloro-3-methoxyphenyl)methyl-N-methylhydroxylamine positions it as a compound of enduring relevance. Whether in the context of medicinal chemistry optimization or material science innovations, its multifaceted applications continue to inspire research. As scientific communities increasingly prioritize molecular diversity and functional group compatibility, this compound remains a subject of both theoretical and practical exploration.